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Compound of Interest

Compound Name: 4-Cyclopentylphenol

Cat. No.: B072727

This guide provides comprehensive safety and handling information for 4-Cyclopentylphenol
(CAS No: 1518-83-8), intended for researchers, scientists, and professionals in drug
development and chemical synthesis. Adherence to these protocols is critical for ensuring
personnel safety and maintaining a secure laboratory environment.

Hazard Identification and GHS Classification

4-Cyclopentylphenol is classified as a hazardous substance under the Globally Harmonized
System (GHS) of Classification and Labelling of Chemicals.[1] All personnel must be fully
aware of its potential hazards before handling.

GHS Classification Summary:
» Signal Word: Warning[1]
e Pictogram:

o Lrja].t text

(Irritant)[1]
e Hazard Classes:

o Skin Irritation, Category 2[1]
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o Serious Eye Irritation, Category 2[1]

o Specific Target Organ Toxicity — Single Exposure, Category 3 (Respiratory tract irritation)

[1]

e Hazard Statements:
o H315: Causes skin irritation.[1]
o H319: Causes serious eye irritation.[1]

o H335: May cause respiratory irritation.[1]

Physical, Chemical, and Toxicological Properties

Quantitative data for 4-Cyclopentylphenol is summarized below. Due to a lack of specific

public data on acute toxicity (e.g., LD50), values for analogous alkylphenols are provided for

context and hazard potential assessment.

Table 1: Physical and Chemical Properties

Property Value Source
CAS Number 1518-83-8

Molecular Formula C11H140 [1]
Molecular Weight 162.23 g/mol [1]
Appearance Solid [2]
Melting Point 64-66 °C

Boiling Point 155 °C at 12 mmHg

| Octanol/Water Partition Coeff. (XLogP3) | 3.7 |[1] |

Table 2: Toxicological Data
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Endpoint Value Species Notes Source
GHS
. o Category 2 classification
Skin Irritation . N/A [1]
(Irritant) based on

available data.

GHS
o Category 2 classification
Eye Irritation ) N/A [1]
(Irritant) based on

available data.

Data for
analogue: 4-tert-
Acute Oral 2000 mg/k Rat tylphenol [3]
> m a en enol.
Toxicity (LD50) 9 E ypt
ow acute
toxicity.

| Acute Dermal Toxicity (LD50) | 2000 mg/kg | Rabbit | Data for analogue: 4-tert-pentylphenol. |
[4] ]

Safe Handling, Storage, and Personal Protective
Equipment (PPE)

Strict adherence to the following procedures is mandatory when handling 4-
Cyclopentylphenol.

e Engineering Controls: All work involving solid 4-Cyclopentylphenol or its solutions must be
conducted in a certified chemical fume hood to minimize inhalation exposure.[5] Eyewash
stations and safety showers must be readily accessible and unobstructed.[5][6]

o Personal Protective Equipment (PPE):

o Hand Protection: Wear chemically resistant gloves (e.g., neoprene or nitrile rubber).
Change gloves frequently and immediately if contamination is suspected.[5]
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o Eye Protection: Use chemical safety goggles or a face shield to protect against splashes
and dust.[5]

o Skin and Body Protection: Wear a laboratory coat, long pants, and closed-toe shoes.[5]

o Respiratory Protection: For operations that may generate significant dust, use a NIOSH-
approved N95 dust mask or a higher level of respiratory protection.

e Hygiene Practices: Avoid eating, drinking, or smoking in laboratory areas.[5] Wash hands
thoroughly with soap and water after handling the chemical, even if gloves were worn.[5]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[6] Keep
away from strong oxidizing agents and incompatible materials.[5]

First Aid and Emergency Procedures

Immediate and appropriate first aid is critical in the event of exposure.

¢ Inhalation: If inhaled, move the victim to fresh air and keep them at rest in a position
comfortable for breathing.[6] If the individual feels unwell or breathing is difficult, seek
immediate medical attention.[2][6]

» Skin Contact: Immediately remove all contaminated clothing.[2][6] Rinse the affected skin
area with plenty of water for at least 15 minutes.[2] Seek medical attention if irritation
develops or persists.

e Eye Contact: Immediately flush eyes with copious amounts of running water for at least 15
minutes, holding the eyelids open to ensure thorough rinsing.[2] Remove contact lenses if
present and easy to do. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting.[6] Rinse the mouth with water.[2] Never give anything by
mouth to an unconscious person. Call a poison control center or seek immediate medical
attention.[6]

Representative Experimental Safety Protocols

The hazard classifications for chemicals like 4-Cyclopentylphenol are determined using
internationally recognized standard methods, such as the OECD Guidelines for the Testing of
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Chemicals.[7][8][9] These guidelines ensure data reliability and comparability across different
laboratories.

Methodology for OECD Test Guideline 404: Acute Dermal Irritation/Corrosion This test is
designed to assess the potential of a substance to cause irreversible (corrosion) or reversible
(irritation) inflammatory changes to the skin.

o Test Substance Application: A small amount (typically 0.5 g or 0.5 mL) of the test substance
is applied uniformly to a small area of skin (approx. 6 cm2) of a test animal, usually an albino
rabbit.

o Exposure: The application site is covered with a gauze patch and wrapping for a
standardized period, typically 4 hours.

o Observation: After the exposure period, the patch is removed, and the skin is cleansed. The
skin is then observed and graded for signs of erythema (redness) and edema (swelling) at
specific intervals (e.g., 1, 24, 48, and 72 hours after patch removal).

o Classification: The severity and reversibility of the observed skin reactions are used to
classify the substance. Reversible skin changes lead to an "irritant” classification (Category
2), as seen with 4-Cyclopentylphenol.

Methodology for OECD Test Guideline 405: Acute Eye Irritation/Corrosion This guideline
evaluates the potential of a substance to produce irritation or damage when introduced into the
eye.

o Test Substance Instillation: A specified amount (typically 0.1 mL or 0.1 g) of the test
substance is carefully instilled into the conjunctival sac of one eye of a test animal (e.g.,
albino rabbit). The other eye remains untreated and serves as a control.

o Observation Period: The eye is examined for effects on the cornea (opacity), iris, and
conjunctiva (redness, swelling) at specific intervals after instillation (e.g., 1, 24, 48, and 72
hours).

e Scoring and Classification: The observed effects are scored using a standardized system.
The classification is based on the severity and reversibility of the eye lesions. Substances
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causing reversible eye irritation within 21 days are classified as "irritating to eyes" (Category
2), consistent with the classification of 4-Cyclopentylphenol.

Visual Safety Guides

The following diagrams illustrate key safety workflows and logical relationships for handling 4-
Cyclopentylphenol in a research environment.
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Preparation & Assessment

Receive Chemical & Verify SDS

Conduct Risk Assessment

Handling Protocol

Don Appropriate PPE.
(Gloves, Goggles, Lab Coat)

Work in Chemical Fume Hood

( Post-Handling & Disposal )

Securely Store Chemical

Decontaminate Work Area

Dis
(Chemical

ispose of
& Contaminated PPE)
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Exposure to 4-Cyclopentylphenol Occurs

Routes of/Exposyre & Immediate

Ingestion

1. Move to fresh air. 1. Remove contaminated clothing. 1. Flush eyes with water for 15+ min. 1. Do NOT induce vomiting.
2. Keep at rest. 2. Rinse skin with water for 15+ min. 2. Remove contact lenses if possible. 2. Rinse mouth with water.
3 . 3 b b g b

. Seek medical attention . Seek medical attention if irritation persists. 3. Seek IMMEDIATE medical attention . Seek IMMEDIATE medical attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safety and Handling
of 4-Cyclopentylphenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072727#safety-and-handling-precautions-for-4-
cyclopentylphenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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